Cas no 15839-44-8 (2-(dimethoxymethyl)cyclopentanone)

• Product Name: 2-(dimethoxymethyl)cyclopentanone
• CAS No: 15839-44-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1336098
• PubChem ID: 12670638
• Update Time: 2025-11-06

2-(dimethoxymethyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(dimethoxymethyl)-
• 2-(dimethoxymethyl)cyclopentan-1-one
• 2-(dimethoxymethyl)cyclopentanone
• AKOS026730915
• 15839-44-8
• DTXSID90506344
• EN300-1127053

• Inchi： 1S/C8H14O3/c1-10-8(11-2)6-4-3-5-7(6)9/h6,8H,3-5H2,1-2H3
• InChI Key： BMUJLDCMIRTFHP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCC1)=O)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(dimethoxymethyl)cyclopentanone

Introduction to 2-(dimethoxymethyl)cyclopentanone (CAS No: 15839-44-8)

2-(dimethoxymethyl)cyclopentanone is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural properties and versatile applications. This compound, identified by the chemical abstracts service number CAS No: 15839-44-8, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both dimethoxymethyl and cyclopentanone functional groups makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structure of 2-(dimethoxymethyl)cyclopentanone consists of a cyclopentanone ring substituted with a dimethoxymethyl group at the 2-position. This arrangement imparts distinct reactivity, making it useful in various synthetic pathways. The compound’s stability under different reaction conditions and its ability to undergo selective modifications have positioned it as a preferred choice in industrial and academic laboratories alike.

In recent years, research on 2-(dimethoxymethyl)cyclopentanone has been closely linked to advancements in drug discovery. Its incorporation into heterocyclic frameworks has led to the development of several promising candidates for treating neurological disorders, infectious diseases, and inflammatory conditions. The compound’s ability to serve as a precursor for complex molecular architectures has been particularly highlighted in studies focusing on kinase inhibitors and anti-microbial agents.

One of the most compelling aspects of 2-(dimethoxymethyl)cyclopentanone is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Researchers have leveraged its reactivity to construct carbon-carbon bonds efficiently, enabling the creation of more intricate molecular structures. These reactions often involve palladium-catalyzed processes, where the compound acts as an effective ligand or intermediate, enhancing reaction yields and selectivity.

The pharmaceutical industry has been particularly interested in derivatives of 2-(dimethoxymethyl)cyclopentanone due to their potential pharmacological properties. For instance, modifications at the dimethoxymethyl group can alter the electronic and steric environment of the molecule, influencing its binding affinity to biological targets. This flexibility has allowed chemists to fine-tune the properties of their synthetic products, leading to more effective drug candidates.

Recent studies have also explored the environmental and computational aspects of working with 2-(dimethoxymethyl)cyclopentanone. Advances in green chemistry principles have prompted researchers to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. Computational methods, such as molecular modeling and density functional theory (DFT), have been employed to predict the behavior of this compound under various conditions, aiding in the optimization of synthetic protocols.

The commercial availability of 2-(dimethoxymethyl)cyclopentanone (CAS No: 15839-44-8) has made it accessible for both large-scale industrial applications and small-scale academic investigations. Suppliers specializing in fine chemicals provide high-purity samples tailored to meet specific research needs. This accessibility has fostered innovation across multiple disciplines, from organic synthesis to materials science.

In conclusion, 2-(dimethoxymethyl)cyclopentanone represents a cornerstone compound in modern chemical research. Its unique structural features and broad applicability make it indispensable for developing new pharmaceuticals and advanced materials. As research continues to evolve, the compound’s potential is expected to expand further, driving innovation in both academic and industrial settings.